Cas no 1805478-22-1 (2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol
• CAS No: 1805478-22-1
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4880846
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6F3NO2/c8-4-1-3(2-12)7(13)11-5(4)6(9)10/h1,6,12H,2H2,(H,11,13)
• InChI Key： YZSBYPPVNLOVLG-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol

Introduction to 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol (CAS No. 1805478-22-1)

2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol, with the CAS number 1805478-22-1, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a hydroxyl group, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol has been the subject of several recent studies, highlighting its potential applications in drug discovery and development. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of molecules, making it an attractive moiety for the design of new therapeutic agents. Additionally, the presence of the hydroxyl group provides opportunities for further functionalization and derivatization, enabling the creation of a diverse array of compounds with tailored biological activities.

In terms of its chemical structure, 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol belongs to the class of pyridine derivatives. Pyridines are heterocyclic compounds that are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate various biological targets. The introduction of fluorine atoms into the pyridine ring can significantly alter the electronic and steric properties of the molecule, leading to enhanced binding affinities and selectivities for specific receptors or enzymes.

Recent research has focused on the biological activities of 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol. Studies have demonstrated its potential as an inhibitor of key enzymes involved in various disease pathways. For instance, it has shown promising inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs) and protein kinases, which are implicated in cancer progression and other proliferative disorders. The ability to selectively target these enzymes makes 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol a valuable lead compound for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have shown that it can effectively reduce oxidative stress and inflammation by scavenging reactive oxygen species (ROS) and modulating inflammatory cytokines. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol is another area of active research. Preliminary studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The difluoromethyl group contributes to its metabolic stability, reducing the likelihood of rapid degradation by hepatic enzymes. This enhanced stability can translate into improved oral bioavailability and longer half-life in vivo, which are crucial factors for drug efficacy and patient compliance.

In addition to its potential as a standalone therapeutic agent, 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol can serve as a valuable building block for the synthesis of more complex molecules. Its reactive hydroxyl group allows for facile derivatization through various chemical reactions, such as esterification, etherification, and coupling reactions with other functional groups. This versatility makes it an attractive starting material for combinatorial chemistry approaches aimed at generating large libraries of structurally diverse compounds for high-throughput screening.

The safety profile of 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are necessary to fully characterize its safety profile across different species and dosing regimens.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-5-methanol (CAS No. 1805478-22-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research efforts will continue to elucidate its full potential and pave the way for new advancements in drug discovery.